Cas no 27735-78-0 (1-Hydroxypyrene b-D-Glucuronide Methyl Ester)
27735-78-0 structure
Product Name:1-Hydroxypyrene b-D-Glucuronide Methyl Ester
CAS No:27735-78-0
MF:C23H20O7
MW:408.400707244873
CID:238239
PubChem ID:71749319
Update Time:2025-04-19
1-Hydroxypyrene b-D-Glucuronide Methyl Ester Chemical and Physical Properties
Names and Identifiers
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- 1-Pyrenyl
- 1-Hydroxypyrene β-D-Glucuronide Methyl Ester
- 1-Hydroxypyrene ?-D-Glucuronide Methyl Ester
- 27735-78-0
- 1-Hydroxypyrene b-D-Glucuronide Methyl Ester
-
- Inchi: 1S/C23H20O7/c1-28-22(27)21-19(25)18(24)20(26)23(30-21)29-15-10-8-13-6-5-11-3-2-4-12-7-9-14(15)17(13)16(11)12/h2-10,18-21,23-26H,1H3/t18-,19-,20+,21-,23+/m0/s1
- InChI Key: QBUWXDUHRNYSFD-KHYDEXNFSA-N
- SMILES: O1[C@H](C(=O)OC)[C@H]([C@@H]([C@H]([C@@H]1OC1=CC=C2C=CC3=CC=CC4C=CC1=C2C=43)O)O)O
Computed Properties
- Exact Mass: 408.12090297g/mol
- Monoisotopic Mass: 408.12090297g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 641
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 105Ų
Experimental Properties
- Melting Point: 214-217°C (dec.)
- Solubility: DMSO, Methanol
1-Hydroxypyrene b-D-Glucuronide Methyl Ester Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Refrigerator
1-Hydroxypyrene b-D-Glucuronide Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H952760-1mg |
1-Hydroxypyrene b-D-Glucuronide Methyl Ester |
27735-78-0 | 1mg |
$ 184.00 | 2023-09-07 | ||
| TRC | H952760-10mg |
1-Hydroxypyrene b-D-Glucuronide Methyl Ester |
27735-78-0 | 10mg |
$ 1453.00 | 2023-09-07 |
1-Hydroxypyrene b-D-Glucuronide Methyl Ester Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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